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Compound of Interest

Compound Name: Barium formate

Cat. No.: B1594320 Get Quote

An in-depth exploration of the synthesis, structural characterization, and thermal properties of

monoclinic barium formate, tailored for researchers, scientists, and professionals in drug

development.

Barium formate, with the chemical formula Ba(HCOO)₂, is the barium salt of formic acid. It

crystallizes in the monoclinic system, a fact of significant interest to crystallographers and

material scientists.[1] This compound serves as a valuable precursor in the synthesis of

advanced materials, including high-temperature superconductors like Yttrium Barium Copper

Oxide (YBCO).[1] Its utility stems from its solubility characteristics and its behavior upon

thermal decomposition. This guide provides a comprehensive overview of the monoclinic

crystal system of barium formate, detailing its synthesis, structural properties, and thermal

decomposition pathway.

Physicochemical Properties
Barium formate is a crystalline solid with a density of approximately 3.21 g/cm³.[2] It is soluble

in water and practically insoluble in ethanol.[2] A summary of its key physicochemical properties

is presented in Table 1.
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Property Value Reference

Chemical Formula C₂H₂BaO₄ --INVALID-LINK--

Molecular Weight 227.36 g/mol --INVALID-LINK--

Appearance Crystalline solid --INVALID-LINK--

Density 3.21 g/cm³ [2]

Solubility in Water Soluble [2]

Solubility in Ethanol Insoluble [2]

Table 1: Physicochemical Properties of Barium Formate

Crystallographic Data
The crystal structure of barium formate has been identified as belonging to the monoclinic

crystal system.[1] This system is characterized by three unequal crystallographic axes, with

one axis being perpendicular to the plane formed by the other two. Despite extensive searches

of crystallographic databases and scientific literature, specific, experimentally determined

lattice parameters (a, b, c, and β) and the definitive space group for monoclinic barium
formate could not be located in publicly accessible records. Further single-crystal X-ray

diffraction studies are required to elucidate these fundamental structural details.

Experimental Protocols
Synthesis of Barium Formate Crystals
A common method for the synthesis of high-purity barium formate crystals involves the

reaction of barium carbonate with formic acid. The following protocol is adapted from a

patented method:

Materials:

Barium carbonate (crystalline)

Formic acid (10-12% aqueous solution)
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Saturated aqueous barium formate solution (for washing)

Deionized water

Procedure:

To a 10-12% aqueous solution of formic acid, add crystalline barium carbonate in portions at

a rate of 10-50 g/min . Maintain the reaction temperature between 25-40°C. It is

recommended to use a 10-20% excess of formic acid relative to the stoichiometric amount.

Allow an interval of 10-30 minutes between the addition of each portion of barium carbonate.

After the final addition of barium carbonate, cool the reaction mixture to room temperature

while stirring continuously.

Filter the precipitated barium formate crystals from the solution.

Wash the collected crystals with a pre-purified, saturated aqueous solution of barium
formate.

Press the crystals to remove excess liquid.

Dry the purified barium formate crystals at a temperature of 80-90°C.
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Synthesis Workflow of Barium Formate
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Synthesis Workflow of Barium Formate
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X-ray Diffraction (XRD) Analysis
To confirm the monoclinic crystal structure of synthesized barium formate, powder X-ray

diffraction (XRD) is the primary analytical technique.

Instrumentation:

A standard powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å) is suitable.

Sample Preparation:

Grind the crystalline barium formate sample to a fine powder using an agate mortar and

pestle to ensure random orientation of the crystallites.

Mount the powdered sample onto a sample holder.

Data Collection:

Scan the sample over a 2θ range of 10° to 80° with a step size of 0.02° and a dwell time of

1-2 seconds per step.

Data Analysis:

The resulting diffraction pattern should be indexed to a monoclinic unit cell. Rietveld

refinement can be employed to determine the lattice parameters and space group, provided

a suitable starting model is available.

Thermal Analysis
Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) are crucial for

understanding the thermal stability and decomposition of barium formate. The thermal

decomposition is not a single-step process but occurs sequentially.[1]

Upon heating, barium formate is stable up to approximately 300-400°C.[1] Beyond this

temperature, it decomposes, first forming a barium oxalate intermediate (BaC₂O₄).[1] With

further heating, the barium oxalate decomposes to yield the final solid residue, barium

carbonate (BaCO₃).[1]
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The expected thermal decomposition pathway is as follows:

Decomposition of Barium Formate: Ba(HCOO)₂ (s) → BaC₂O₄ (s) + H₂ (g) + CO (g)

Decomposition of Barium Oxalate: BaC₂O₄ (s) → BaCO₃ (s) + CO (g)

Temperature Range (°C) Mass Loss (%) Event

300 - 400 Initial decomposition
Decomposition of Barium

Formate to Barium Oxalate

> 400 Further decomposition
Decomposition of Barium

Oxalate to Barium Carbonate

Table 2: Thermal Decomposition Events of Barium Formate

Thermal Decomposition Pathway of Barium Formate

Barium Formate
Ba(HCOO)₂

Barium Oxalate
BaC₂O₄

~300-400°C

H₂ + CO

Barium Carbonate
BaCO₃

>400°C

CO
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Thermal Decomposition of Barium Formate
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Conclusion
Barium formate is a significant inorganic compound with a monoclinic crystal structure that

plays a crucial role as a precursor in materials science. This guide has provided a detailed

overview of its synthesis, characterization, and thermal properties. While the monoclinic nature

of its crystal system is established, a definitive determination of its lattice parameters and

space group from publicly available data remains an area for future research. The experimental

protocols and decomposition pathways detailed herein offer a solid foundation for researchers

and professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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